molecular formula C8H15N B8637065 4,4-Dimethylhexanenitrile CAS No. 101251-92-7

4,4-Dimethylhexanenitrile

Cat. No.: B8637065
CAS No.: 101251-92-7
M. Wt: 125.21 g/mol
InChI Key: BCOAZWJIQDRTDW-UHFFFAOYSA-N
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Description

4,4-Dimethylhexanenitrile is a useful research compound. Its molecular formula is C8H15N and its molecular weight is 125.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

101251-92-7

Molecular Formula

C8H15N

Molecular Weight

125.21 g/mol

IUPAC Name

4,4-dimethylhexanenitrile

InChI

InChI=1S/C8H15N/c1-4-8(2,3)6-5-7-9/h4-6H2,1-3H3

InChI Key

BCOAZWJIQDRTDW-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C)CCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tri n-butyl tin hydride (19.6 ml.) and α-azo-iso-butyronitrile (0.5 g.) were added succesively to a stirred solution of 2-bromo-2-methylbutane (10 g.) and acrylonitrile (43.5 ml.) in dry benzene (200 ml.). The mixture was heated at reflux for 6 hours, cooled and filtered. The residue was washed with diethyl ether (50 ml.) and the combined filtrates evaporated under reduced pressure. 4,4-Dimethylhexanenitrile was obtained as a colourless liquid (2.1 g.), b.p. 85°-94°/20 mm.
Quantity
19.6 mL
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reactant
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[Compound]
Name
α-azo-iso-butyronitrile
Quantity
0.5 g
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reactant
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10 g
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reactant
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43.5 mL
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reactant
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200 mL
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solvent
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